Daledalin

Catalog No.
S584804
CAS No.
22136-27-2
M.F
C19H24N2
M. Wt
280.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Daledalin

Researchers requiring pure adrenergic pathway mapping often face anticholinergic and sedative artifacts from tricyclic antidepressants. Daledalin (CAS 22136-27-2) provides a highly selective norepinephrine reuptake inhibitor with negligible affinity for serotonin and dopamine transporters. Key advantages: - Clean pharmacological baseline for in vivo models. - Fully reduced indoline core ready for synthetic derivatization. - Reference standard for NET binding calibration. Available with consistent quality and global shipping.

CAS Number

22136-27-2

Product Name

Daledalin

IUPAC Name

N-methyl-3-(3-methyl-1-phenyl-2H-indol-3-yl)propan-1-amine

Molecular Formula

C19H24N2

Molecular Weight

280.4 g/mol

InChI

InChI=1S/C19H24N2/c1-19(13-8-14-20-2)15-21(16-9-4-3-5-10-16)18-12-7-6-11-17(18)19/h3-7,9-12,20H,8,13-15H2,1-2H3

InChI Key

YFAIJBZEDDOCAN-UHFFFAOYSA-N

Synonyms

daledalin, UK 3557

Canonical SMILES

CC1(CN(C2=CC=CC=C21)C3=CC=CC=C3)CCCNC

Daledin (UK-3557-15) is a selective norepinephrine reuptake inhibitor. It has no effects on the reuptake of serotonin or dopamine, and no antihistamine or anticholinergic properties. It was in trials for depression in the 1970s but never marketed.
structure

Purity

≥98%

Package Size

10 mg, 25 mg, 50 mg

Daledalin (CAS 22136-27-2) is a highly selective norepinephrine reuptake inhibitor (NRI) featuring a fully reduced 1-phenylindoline core. Originally synthesized as a targeted alternative to classical tricyclic compounds, it is distinguished by its potent inhibition of the norepinephrine transporter (NET) without significant cross-reactivity at serotonin or dopamine transporters. For procurement professionals and chemical biologists, Daledalin serves as an essential reference standard for monoaminergic neurotransmission assays and a highly processable synthetic precursor for novel indoline derivatives, offering a cleaner pharmacological baseline than broad-spectrum monoamine modulators [1].

Research Fit

Workflow NET-selective tool compound for noradrenergic signaling studies
Selection Indoline scaffold distinct from aryloxypropanamine or tetralin NRIs
Use Context Supports NET pathway research without SERT/DAT interference

Substituting Daledalin with generic tricyclic antidepressants (TCAs) like amitriptyline or imipramine introduces severe confounding variables in both chemical and biological workflows. While TCAs provide baseline monoamine inhibition, they possess high off-target affinities for histaminergic and cholinergic receptors, which generate unwanted parasympatholytic and sedative artifacts in complex tissue models [1]. Furthermore, substituting Daledalin with its immediate structural precursor, amedalin, requires an additional, hazardous diborane reduction step to convert the indolinone into the active indoline pharmacophore [1]. Procuring the exact Daledalin compound ensures immediate synthetic processability and guarantees a clean, selective adrenergic profile free from serotonergic or anticholinergic noise.

Substitution Risk

Daledalin NET-selective with no reported SERT or DAT activity
Atomoxetine Measurable SERT/DAT affinity may confound NET-specific pathway interpretation
Daledalin Reported absence of antihistaminic and anticholinergic activity
TCAs (e.g., amitriptyline) Receptor-class activity may alter behavioral endpoints and sedation confounds
Daledalin Indoline core; calculated LogP ~4.2; distinct physicochemical profile
Reboxetine / Tametraline Scaffold-dependent permeability and metabolic stability may not transfer directly

Selective NET Inhibition

In rat brain synaptosomal preparations, Daledalin demonstrates potent and highly selective inhibition of norepinephrine uptake while exhibiting negligible affinity for the serotonin transporter (SERT) and dopamine transporter (DAT). This contrasts sharply with classical tricyclic comparators like imipramine or amitriptyline, which display mixed NET/SERT inhibition and confound target-specific readouts [1].

Evidence DimensionMonoamine reuptake selectivity (NET vs. SERT/DAT)
Target Compound DataSelective NET inhibition with no significant SERT/DAT blockade
Comparator Or BaselineImipramine / Amitriptyline (mixed NET/SERT inhibition)
Quantified DifferenceComplete absence of significant SERT/DAT cross-reactivity for Daledalin
ConditionsRat brain synaptosomal uptake assays

Ensures high-fidelity data in neuropharmacological assays by isolating norepinephrine-driven pathways without serotonergic or dopaminergic confounding variables.

NET selectivity
Cross-study
Negligible SERT/DAT activity vs. atomoxetine's 26-fold NET/SERT and 44-fold NET/DAT selectivity
Supports NET-specific pathway studies without serotonergic or dopaminergic confounds
Cross-study comparison; verify under assay conditions

Minimal Anticholinergic & Antihistaminic Activity

Pharmacological profiling of Daledalin reveals appreciably lower to non-existent antihistaminic and anticholinergic activities compared to standard tricyclic comparators. While baseline TCAs frequently induce parasympatholytic and sedative artifacts in complex tissue or in vivo models, Daledalin maintains a clean receptor binding profile, ensuring that observed physiological responses are strictly driven by adrenergic potentiation [1].

Evidence DimensionAntihistaminic and anticholinergic receptor affinity
Target Compound DataNegligible off-target receptor binding
Comparator Or BaselineStandard tricyclic antidepressants (high anticholinergic/antihistaminic activity)
Quantified DifferenceAppreciably lower off-target receptor interference
ConditionsIn vivo and in vitro receptor binding models

Prevents confounding sedative or parasympatholytic artifacts during complex behavioral or tissue-slice assays, streamlining data interpretation.

Receptor profile
Class-level
No measurable antihistaminic or anticholinergic activity reported; >100-fold lower affinity than amitriptyline at H1/M1 receptors inferred
Supports noradrenergic pathway interpretation without receptor-class confounds
Class-level inference; receptor panel verification advised

Fully Reduced Indoline Core Advantage

Daledalin is the fully reduced indoline analog of the indolinone precursor amedalin. Procuring Daledalin directly bypasses the necessary and hazardous diborane reduction step required to convert amedalin into the active indoline pharmacophore, ensuring immediate readiness for downstream structural modifications or biological testing[1].

Evidence DimensionSynthetic reduction state and processability
Target Compound DataFully reduced 1-phenylindoline core (Daledalin)
Comparator Or BaselineAmedalin (1-phenyl-2-indolinone core)
Quantified DifferenceElimination of one hazardous diborane reduction step
ConditionsLaboratory-scale synthesis of indoline derivatives

Procuring the fully reduced indoline core accelerates synthetic workflows and eliminates the need for handling hazardous borane reagents.

Scaffold properties
Reported
Indoline core; MW 280.4; calculated LogP ~4.2 vs. reboxetine LogP ~2.5 and tametraline LogP ~3.8
Distinct chemotype supports NET SAR studies independent of morpholine or tetralin series
Calculated properties; confirm experimentally
Trial context
Trial context
Phase II double-blind trial (n=28) vs. amitriptyline; reported antidepressant endpoint response with tolerability signal
Reported model-response context; may support research model interpretation
Historical trial data; RUO; not for clinical guidance

NET Assay Reference Standard

Because of its high NET selectivity and lack of SERT/DAT activity, Daledalin is the ideal reference compound for calibrating synaptosomal uptake assays and mapping isolated adrenergic pathways [1].

Indoline Scaffold for Drug Discovery

Daledalin's fully reduced 1-phenylindoline core serves as a highly processable starting material or benchmark for synthesizing next-generation selective monoamine modulators, bypassing the need for initial indolinone reduction [2].

In Vivo Behavioral Pharmacology

Due to its lack of anticholinergic and antihistaminic side effects, Daledalin is perfectly suited for in vivo models assessing pure adrenergic potentiation without the sedative confounding typical of tricyclic agents [2].

Application Fit

Application
Selection Property
Validation Focus
NET pathway inhibition assay studies
NET selectivity profile review
SERT and DAT activity exclusion
Noradrenergic behavioral model studies
Receptor-class specificity context
Sedation and motor confound control
Indoline scaffold SAR studies
Indoline core chemotype comparison
NET pharmacophore property mapping

XLogP3

4.3

Hydrogen Bond Acceptor Count

2

Hydrogen Bond Donor Count

1

Exact Mass

280.193948774 Da

Monoisotopic Mass

280.193948774 Da

Heavy Atom Count

21

UNII

IT56261A5A

Other CAS

22136-27-2

Wikipedia

Daledalin

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